Cas no 63075-66-1 (Diethyl 4-Bromobutylphosphonate)

• Product Name: Diethyl 4-Bromobutylphosphonate
• CAS No: 63075-66-1
• MF: C₈H₁₈BrO₃P
• MW: 273.104483127594
• MDL: MFCD05863820
• CID: 427244
• PubChem ID: 14411016
• Update Time: 2025-11-01

Diethyl 4-Bromobutylphosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (4-bromobutyl)-, diethyl ester
• 1-bromo-4-diethoxyphosphorylbutane
• DIETHYL 4-BROMOBUTYL PHOSPHONATE
• DIETHYL-4-BROMOBUTANEPHOSPHONIC ACID
• diethyl(4-bromobutyl)phosphonate
• Diethyl 4-bromobutylphosphonate
• C70606
• DIETHYL4-BROMOBUTYLPHOSPHONATE
• DIETHYL-4-BROMO-BUTYLPHOSPHONATE
• diethyl-4-bromobutylphosphonate
• MFCD05863820
• BP-21711
• Diethyl (4-bromobutyl)phosphonate
• 63075-66-1
• LJSFAWDWYVZQBG-UHFFFAOYSA-N
• AKOS017343402
• DTXSID00559962
• 4-bromobutylphosphonic acid diethyl ester
• SCHEMBL1227289
• 1-Bromo-4-diethoxyphosphoryl-butane
• BBL102476
• STL556279
• Diethyl 4-Bromobutylphosphonate

• MDL： MFCD05863820
• Inchi： 1S/C8H18BrO3P/c1-3-11-13(10,12-4-2)8-6-5-7-9/h3-8H2,1-2H3
• InChI Key： LJSFAWDWYVZQBG-UHFFFAOYSA-N
• SMILES： BrCCCCP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 272.01774
• Monoisotopic Mass: 272.01769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Diethyl 4-Bromobutylphosphonate

Diethyl 4-Bromobutylphosphonate (CAS No. 63075-66-1): A Comprehensive Overview

Diethyl 4-Bromobutylphosphonate, with the chemical formula C₈H₁₄BrO₄P and CAS number 63075-66-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This organophosphorus compound has garnered attention due to its versatile applications in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals. The presence of both a bromine substituent and a phosphonate group makes it a valuable intermediate in various chemical transformations.

The structure of Diethyl 4-Bromobutylphosphonate consists of a four-carbon chain substituted with a bromine atom at the fourth position and a phosphonate group linked to two ethyl groups. This unique configuration imparts distinct reactivity, making it useful in cross-coupling reactions, nucleophilic substitutions, and as a precursor for more complex molecules. The compound's stability under various reaction conditions further enhances its utility in synthetic protocols.

In recent years, Diethyl 4-Bromobutylphosphonate has been extensively studied for its role in the synthesis of bioactive molecules. One notable area of research involves its use as a building block in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromine atom provides a handle for further functionalization, allowing chemists to introduce additional groups that can modulate biological activity.

Moreover, the phosphonate group in Diethyl 4-Bromobutylphosphonate has been explored for its potential in designing novel drug candidates. Phosphonates are known for their ability to form stable complexes with metal ions, which can be leveraged in therapeutic applications such as antiviral and antibacterial agents. Recent studies have demonstrated its efficacy in generating compounds that exhibit potent inhibitory effects against certain enzymes implicated in metabolic disorders.

The compound's reactivity also makes it a valuable tool in material science. Researchers have utilized Diethyl 4-Bromobutylphosphonate to develop advanced polymers and coatings with enhanced durability and chemical resistance. The ability to incorporate bromine into these materials improves their flame-retardant properties, making them suitable for applications where safety is paramount.

From an industrial perspective, the production of Diethyl 4-Bromobutylphosphonate has been optimized for scalability and cost-effectiveness. Modern synthetic routes leverage catalytic methods to improve yields while minimizing waste. These advancements have made it more accessible for large-scale applications, particularly in pharmaceutical manufacturing where cost efficiency is critical.

The environmental impact of using Diethyl 4-Bromobutylphosphonate has also been carefully evaluated. Efforts have been made to develop greener synthetic pathways that reduce reliance on hazardous reagents and improve energy efficiency. Such initiatives align with global trends toward sustainable chemistry practices, ensuring that the compound remains viable for future applications without compromising ecological standards.

In conclusion, Diethyl 4-Bromobutylphosphonate (CAS No. 63075-66-1) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications, from pharmaceutical development to advanced materials engineering. As research continues to uncover new possibilities, this compound is poised to remain a cornerstone in synthetic chemistry for years to come.